Cas no 67810-34-8 (Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-)
67810-34-8 structure
Product Name:Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
CAS No:67810-34-8
MF:C10H13N3O6S
MW:303.291721105576
CID:387658
PubChem ID:3299773
Update Time:2025-04-19
Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
- 4-methylsulfonyl-2,6-dinitro-N-propylaniline
- 4-(Methylsulfonyl)-2,6-dinitro-N-propylaniline
- 4-(Methylsulfonyl)-2,6-dinitro-N-propylbenzenamine
- Planavin metabolite
- DTXSID00391208
- 67810-34-8
- AKOS024339461
-
- Inchi: 1S/C10H13N3O6S/c1-3-4-11-10-8(12(14)15)5-7(20(2,18)19)6-9(10)13(16)17/h5-6,11H,3-4H2,1-2H3
- InChI Key: DFNAFDHFFUVITM-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C(=C(C=1)[N+](=O)[O-])NCCC)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 303.05259
- Monoisotopic Mass: 303.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.462
- Boiling Point: 496.4°C at 760 mmHg
- Flash Point: 254°C
- Refractive Index: 1.588
- PSA: 132.45
Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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